Cas no 2024799-40-2 (3-Furansulfonyl chloride, 5-ethyltetrahydro-)

• Product Name: 3-Furansulfonyl chloride, 5-ethyltetrahydro-
• CAS No: 2024799-40-2
• MF: C₆H₁₁ClO₃S
• MW: 198.667740106583
• CID: 5285626
• Update Time: 2025-11-02

3-Furansulfonyl chloride, 5-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furansulfonyl chloride, 5-ethyltetrahydro-

• Inchi： 1S/C6H11ClO3S/c1-2-5-3-6(4-10-5)11(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： SPOTUPLHVFCUPX-UHFFFAOYSA-N
• SMILES： O1C(CC)CC(S(Cl)(=O)=O)C1

Additional information on 3-Furansulfonyl chloride, 5-ethyltetrahydro-

Comprehensive Overview of 3-Furansulfonyl chloride, 5-ethyltetrahydro- (CAS No. 2024799-40-2): Properties, Applications, and Market Insights

3-Furansulfonyl chloride, 5-ethyltetrahydro- (CAS No. 2024799-40-2) is a specialized sulfonyl chloride derivative with a unique furan ring structure. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis, agrochemical development, and material science. As researchers continue to explore novel heterocyclic compounds, 3-Furansulfonyl chloride, 5-ethyltetrahydro- stands out for its remarkable reactivity and potential in creating innovative chemical solutions.

The molecular structure of 3-Furansulfonyl chloride, 5-ethyltetrahydro- features a tetrahydrofuran core with an ethyl substituent at the 5-position and a reactive sulfonyl chloride group at the 3-position. This configuration makes it particularly valuable for nucleophilic substitution reactions, where it serves as an excellent precursor for various sulfonamide derivatives. Recent studies in green chemistry have highlighted its potential as a building block for biodegradable polymers, aligning with the growing demand for sustainable chemical solutions.

In the pharmaceutical industry, 3-Furansulfonyl chloride, 5-ethyltetrahydro- has shown promise in the synthesis of bioactive molecules targeting neurological disorders. Its ability to form stable sulfonamide linkages makes it particularly useful in developing CNS-active compounds. With the global focus on mental health therapeutics and neurodegenerative disease research, this compound has become increasingly relevant in drug discovery pipelines.

The agrochemical sector has also benefited from applications of 3-Furansulfonyl chloride, 5-ethyltetrahydro-, particularly in the development of next-generation pesticides with improved environmental profiles. Its structural features allow for the creation of compounds with enhanced target specificity and reduced non-target organism toxicity, addressing current concerns about ecological impact in crop protection strategies.

From a market perspective, the demand for 3-Furansulfonyl chloride, 5-ethyltetrahydro- has shown steady growth, particularly in regions with strong pharmaceutical manufacturing capabilities. The compound's versatility has made it a valuable intermediate in custom synthesis services, with increasing inquiries from contract research organizations and specialty chemical producers. Market analysts note particular interest from companies focusing on precision medicine and personalized therapeutics development.

Recent advancements in flow chemistry and continuous processing technologies have opened new possibilities for the scalable production of 3-Furansulfonyl chloride, 5-ethyltetrahydro-. These innovations address common challenges in handling reactive intermediates while improving process efficiency and safety. The integration of process analytical technology (PAT) in its manufacturing has further enhanced quality control measures, making it more attractive for GMP applications.

Quality specifications for 3-Furansulfonyl chloride, 5-ethyltetrahydro- typically include parameters such as purity grade (often ≥98%), moisture content, and residual solvent levels. Reputable suppliers provide comprehensive analytical data including HPLC chromatograms, NMR spectra, and mass spectrometry results to ensure batch-to-batch consistency. Proper storage conditions (typically under inert atmosphere at controlled temperatures) are crucial for maintaining the compound's stability over time.

As research continues into furan-based chemistry, 3-Furansulfonyl chloride, 5-ethyltetrahydro- remains at the forefront of innovation. Its unique combination of structural features and reactivity patterns positions it as a key player in the development of novel therapeutic agents and functional materials. With the chemical industry's increasing focus on molecular diversity and structure-activity relationships, this compound is likely to see expanded applications in coming years.

The synthesis and application of 3-Furansulfonyl chloride, 5-ethyltetrahydro- represent an excellent example of how specialty chemicals can drive innovation across multiple industries. From enabling breakthroughs in medicinal chemistry to supporting advancements in sustainable agriculture, this compound demonstrates the ongoing importance of heterocyclic building blocks in modern chemical research and development.